Cas no 80231-39-6 (3-Quinolinecarboxaldehyde, 2-iodo-7-methyl-)

• Product Name: 3-Quinolinecarboxaldehyde, 2-iodo-7-methyl-
• CAS No: 80231-39-6
• MF: C₁₁H₈INO
• MW: 297.091794967651
• CID: 1800654
• PubChem ID: 12871075
• Update Time: 2025-04-21

3-Quinolinecarboxaldehyde, 2-iodo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-iodo-7-methyl-
• DTXSID401271169
• 80231-39-6
• 2-Iodo-7-methyl-3-quinolinecarboxaldehyde
• 7-methyl-2-iodoquinoline-3-carbaldehyde

• Inchi： 1S/C11H8INO/c1-7-2-3-8-5-9(6-14)11(12)13-10(8)4-7/h2-6H,1H3
• InChI Key： HRATYXKETDKOCO-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=C2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 296.96506g/mol
• Monoisotopic Mass: 296.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų